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Compound of Interest

Compound Name: 2-Chlorophenyl chloroformate

Cat. No.: B101954

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling protocols for 2-
Chlorophenyl chloroformate (CAS No. 19358-41-9). Adherence to these guidelines is
essential to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

2-Chlorophenyl chloroformate is a hazardous chemical that poses significant health risks
upon exposure. It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[1]
[2][3] Furthermore, it causes severe skin burns and serious eye damage.[1][2][3][4] It is also
noted to be a lachrymator, a substance that irritates the eyes and causes tears.[1]

GHS Hazard Classification:
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Category

Classification

Acute Toxicity, Oral

Category 3[1][5]

Acute Toxicity, Dermal

Category 3[1]

Acute Toxicity, Inhalation

Category 3[1]

Skin Corrosion/Irritation

Category 1B[1][5]

Serious Eye Damage/Eye Irritation

Category 1[4][5]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of 2-Chlorophenyl

chloroformate is fundamental to its safe handling and storage.

Property

Value

Molecular Formula

C7H4Cl202[1]

Molecular Weight 191.01 g/mol [1][5]

Appearance Clear colorless liquid[1]

Boiling Point 221 °C (lit.)[1][5][6][7]

Density 1.37 g/mL at 25 °C (lit.)[5][6][7]
Flash Point 110 °C (230 °F) - closed cup[1][5]

Vapor Pressure

0.75 psi at 20 °C[5][6]

Refractive Index

n20/D 1.526 (lit.)[5][6]

Handling and Storage

Strict protocols must be followed to minimize the risk of exposure during handling and to

ensure the stability of the chemical during storage.

Handling:
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Work under a chemical fume hood.[8]

Do not inhale the substance or its mixture.[8] Avoid generating vapors or aerosols.[8]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands and face thoroughly after handling.[1]

Immediately change contaminated clothing.[8]

Apply preventive skin protection.[8]

Storage:

Store in a tightly closed container.[4][8]

o Keep in a well-ventilated place.[4][8]

» Store in a refrigerator at 2-8°C.[5][6]

o Keep locked up or in an area accessible only to qualified or authorized persons.[8]

o Store in a corrosives area, away from incompatible materials such as strong oxidizing
agents, amines, and bases.[9]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-
Chlorophenyl chloroformate.
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Diagram 1: Required Personal Protective Equipment (PPE)
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Diagram 2: 2-Chlorophenyl Chloroformate Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-Chlorophenyl Chloroformate: A Comprehensive
Technical Guide to Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101954#2-chlorophenyl-chloroformate-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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